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CAS No.: 139-41-3

Cat. No.: B086438

Get Quote

A Technical Guide for Researchers, Scientists, and Drug Development Professionals

Frequently Asked Questions (FAQs)
Q1: Why are my protein concentration readings
inaccurate when using Bicine buffer with the Bradford
assay?
Bicine buffer is known to cause artificially inflated protein concentration readings with the

Bradford assay. This interference is due to the chemical structure of Bicine, which contains a

tertiary amine. In the acidic environment of the Bradford assay, this amine group can interact

with the Coomassie Brilliant Blue G-250 dye, mimicking the binding of the dye to proteins. This

leads to a significant background signal, resulting in a high blank reading and an

overestimation of the actual protein concentration.
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Q2: I'm observing a precipitate in my Bradford assay
when using a Bicine buffer. What is causing this?
Bicine has a tendency to precipitate in the acidic conditions of the Bradford assay reagent. This

precipitate can scatter light during spectrophotometric analysis, leading to inaccurate and

unreliable absorbance readings.[1]

Q3: Does Bicine buffer interfere with other protein
assays like the BCA or Lowry methods?
Yes, Bicine can also interfere with copper-based protein assays such as the Bicinchoninic Acid

(BCA) and Lowry assays. Bicine is a chelating agent, which means it can bind to the copper

ions (Cu²⁺) that are essential for the colorimetric reaction in these assays.[1][2] This chelation

reduces the amount of copper available to react with the protein, leading to an underestimation

of the protein concentration.[1][2]

Troubleshooting Guides & Detailed Protocols
Issue 1: Inaccurate Protein Quantification with the
Bradford Assay
If you suspect Bicine interference is compromising your Bradford assay results, a systematic

approach to troubleshooting is essential.

Root Cause Analysis:

The interference is a result of the direct interaction between the Bicine molecule and the

Coomassie dye, as well as the potential for Bicine to precipitate in the acidic assay reagent.

Visualizing the Interference Mechanism:
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Caption: Bicine interference in the Bradford assay.

Solution 1: Buffer Exchange

The most effective method to eliminate Bicine interference is to remove it from the protein

sample through buffer exchange.[3][4]

Protocol: Spin Desalting Columns

Column Equilibration: Choose a spin desalting column with a molecular weight cutoff

(MWCO) suitable for your protein. For instance, a 7K MWCO column is appropriate for

proteins larger than 7 kDa.[5][6] Equilibrate the column by washing it with a compatible buffer

(e.g., PBS or 50 mM Tris-HCl, pH 7.4) as per the manufacturer's instructions. This typically

involves centrifugation to remove the storage buffer and replace it with the desired assay-

compatible buffer.[5][7]

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.benchchem.com/product/b086438/docs?utm_src=pdf-body-img#technical-support-center-bicine-buffer-interference-with-protein-assays
https://en.wikipedia.org/wiki/Desalting_and_buffer_exchange
https://www.creative-proteomics.com/resource/overview-buffer-exchange-techniques.htm
https://documents.thermofisher.com/TFS-Assets/LSG/manuals/MAN0011522_Zeba_Spin_Desalt_Colomn_7K_MWCO_UG.pdf
https://assets.fishersci.com/TFS-Assets/LSG/manuals/MAN0011469_Protein_Desalt_SpinColumn_UG.pdf
https://documents.thermofisher.com/TFS-Assets/LSG/manuals/MAN0011522_Zeba_Spin_Desalt_Colomn_7K_MWCO_UG.pdf
https://prod-vector-labs-wordpress-media.s3.amazonaws.com/productattachments/protocol/VL_LIT3050_Protein_Desalting_SuppProtocol.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b086438?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sample Loading: Apply your protein sample (usually between 30-130 µL) to the center of the

compacted resin bed.[5][6]

Centrifugation: Centrifuge the column at the recommended speed and time (e.g., 1,500 x g

for 2 minutes).[5][6] The protein, being larger than the MWCO, will pass through the column,

while the smaller Bicine molecules will be retained by the resin.[3]

Protein Collection: Your purified protein sample is now in the collection tube, in the new

compatible buffer, and ready for accurate quantification.

Solution 2: Modified Bradford Protocol (Use with Caution)

While less accurate than buffer exchange, this modified protocol can be a quicker alternative.

Standard Curve Preparation: It is crucial to prepare your protein standards (e.g., BSA) in the

exact same concentration of Bicine buffer as your unknown samples. This helps to create a

standard curve that accounts for the background signal from the Bicine.

Blank Subtraction: Use the Bicine buffer alone as the blank for your spectrophotometer.

Incubation Time: Keep the incubation time of the sample with the Bradford reagent to a

minimum to reduce the interaction between Bicine and the dye. A consistent, short

incubation time (e.g., 5 minutes) for all samples and standards is recommended.

Data Interpretation: Be aware that this method may still produce less accurate results than

buffer exchange, particularly at lower protein concentrations.

Issue 2: Inaccurate Protein Quantification with the BCA
Assay
Root Cause Analysis:

Bicine's chelating properties interfere with the copper reduction step of the BCA assay, which

can lead to an underestimation of the protein concentration.

Visualizing the Interference Mechanism:
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Caption: Bicine interference in the BCA assay.

Solution 1: Buffer Exchange

As with the Bradford assay, buffer exchange via spin desalting columns or dialysis is the most

effective way to remove Bicine.[3][4]

Protocol: Dialysis
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Membrane Preparation: Select a dialysis membrane with an appropriate MWCO for your

protein. Pre-wet the membrane in the dialysis buffer (e.g., PBS) according to the

manufacturer's instructions.[8][9][10]

Sample Loading: Load your protein sample into the dialysis tubing or cassette and seal it

securely.[8][9][10]

Dialysis: Immerse the sealed sample in a large volume of the dialysis buffer, which should be

at least 200 times the sample volume.[8][9] Gently stir the buffer at 4°C.[8][10]

Buffer Changes: To ensure the complete removal of Bicine, change the dialysis buffer 2-3

times over a period of 4-24 hours.[8][9][10]

Sample Recovery: Recover your protein sample from the dialysis tubing. It is now ready for

the BCA assay.

Solution 2: Use a Bicine-Compatible Assay

If buffer exchange is not a viable option, consider using a protein assay that is less susceptible

to interference from chelating agents.

Recommended Alternative: The Pierce™ 660 nm Protein Assay

This assay is compatible with detergents and shows less interference from reducing agents

and chelators compared to the BCA and Bradford assays. For the most accurate results, it is

still recommended to prepare your standards in the same Bicine buffer as your samples.

Summary of Bicine Buffer Compatibility with
Common Protein Assays
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Protein Assay
Compatibility with
Bicine

Primary
Interference
Mechanism

Recommended
Action

Bradford Not Recommended

Direct interaction with

Coomassie dye,

precipitation

Buffer Exchange[3][4]

BCA Not Recommended
Chelation of copper

ions[1][2]

Buffer Exchange or

use a compatible

assay[3][4]

Lowry Not Recommended
Chelation of copper

ions

Buffer Exchange or

use a compatible

assay[3][4]

Pierce™ 660 nm
Moderately

Compatible
Minimal interference

Prepare standards in

Bicine buffer

Qubit™ Protein Assay Compatible
Fluorescent dye binds

directly to protein

Direct use (verify with

manufacturer's notes)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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